Cas no 1519880-49-9 (5-(methoxycarbonyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(methoxycarbonyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1519880-49-9
• MF: C₆H₅NO₅
• MW: 171.107601881027
• CID: 5101359
• PubChem ID: 83481179
• Update Time: 2025-05-23

5-(methoxycarbonyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxycarbonyl)-1,2-oxazole-3-carboxylic acid
• 3,5-Isoxazoledicarboxylic acid, 5-methyl ester

• Inchi： 1S/C6H5NO5/c1-11-6(10)4-2-3(5(8)9)7-12-4/h2H,1H3,(H,8,9)
• InChI Key： KBAOVIWEXKKXHA-UHFFFAOYSA-N
• SMILES： O1C(C(OC)=O)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-(methoxycarbonyl)-1,2-oxazole-3-carboxylic acid

Research Briefing on 5-(methoxycarbonyl)-1,2-oxazole-3-carboxylic acid (CAS: 1519880-49-9) in Chemical Biology and Pharmaceutical Applications

The compound 5-(methoxycarbonyl)-1,2-oxazole-3-carboxylic acid (CAS: 1519880-49-9) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic scaffold, featuring both oxazole and carboxylic acid functional groups, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and small-molecule probes for biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1519880-49-9 as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized the carboxylic acid moiety for amide bond formation with various amine-containing pharmacophores, while the methoxycarbonyl group served as a protected form of a potential hydrogen bond acceptor. This approach yielded several compounds with sub-micromolar activity against selected protein kinases, highlighting the compound's value in structure-activity relationship studies.

In the field of chemical biology, 5-(methoxycarbonyl)-1,2-oxazole-3-carboxylic acid has been employed as a precursor for click chemistry applications. A recent publication in ACS Chemical Biology (2024) described its conversion into corresponding azide derivatives for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The oxazole ring's stability under these reaction conditions makes it particularly suitable for bioconjugation strategies in probe development.

Analytical characterization of 1519880-49-9 has been advanced through recent work in analytical chemistry. A 2024 study in the Journal of Pharmaceutical and Biomedical Analysis developed a robust HPLC-MS method for quantifying this compound and its derivatives in biological matrices, achieving detection limits below 10 ng/mL. This methodological advancement supports pharmacokinetic studies of compounds derived from this scaffold.

The safety profile of 1519880-49-9 has been investigated in recent toxicological assessments. While generally showing good stability and low acute toxicity in preliminary studies, researchers have noted the importance of proper handling due to potential irritant properties of the carboxylic acid group. Current good manufacturing practice (cGMP) synthesis routes are being developed to support potential clinical applications of derivatives.

Future research directions for this compound include exploration of its metal-chelating properties (due to the oxazole nitrogen and carboxylate oxygen atoms) and further investigation of its potential in fragment-based drug discovery. The unique electronic properties of the oxazole ring system continue to make 5-(methoxycarbonyl)-1,2-oxazole-3-carboxylic acid an attractive subject for both theoretical and experimental studies in medicinal chemistry.